Cas no 2349638-26-0 (N-Fmoc-Homoser(O-propyl)-OH)

• Product Name: N-Fmoc-Homoser(O-propyl)-OH
• CAS No: 2349638-26-0
• MF: C₂₂H₂₅NO₅
• MW: 383.437606573105
• CID: 5148267
• Update Time: 2025-06-14

N-Fmoc-Homoser(O-propyl)-OH Chemical and Physical Properties

Names and Identifiers

• N-Fmoc-O-propyl-L-homoserine
• Fmoc-O-propyl-L-homoserine
• N-Fmoc-Homoser(O-propyl)-OH

• Inchi： 1S/C22H25NO5/c1-2-12-27-13-11-20(21(24)25)23-22(26)28-14-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,19-20H,2,11-14H2,1H3,(H,23,26)(H,24,25)/t20-/m0/s1
• InChI Key： WIRHAGZFMZVARS-FQEVSTJZSA-N
• SMILES： C(O)(=O)[C@H](CCOCCC)NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Additional information on N-Fmoc-Homoser(O-propyl)-OH

Comprehensive Overview of N-Fmoc-Homoser(O-propyl)-OH (CAS No. 2349638-26-0): Properties, Applications, and Industry Trends

N-Fmoc-Homoser(O-propyl)-OH (CAS No. 2349638-26-0) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound features a homoserine backbone with an O-propyl modification, offering unique steric and chemical properties for advanced drug discovery and biomaterials research. Its molecular structure (C₂₂H₂₅NO₅) ensures compatibility with solid-phase peptide synthesis (SPPS), making it a critical reagent for designing therapeutic peptides and protein engineering.

Recent advancements in precision medicine and targeted drug delivery have amplified demand for customized amino acid building blocks like N-Fmoc-Homoser(O-propyl)-OH. Researchers prioritize its orthogonal protection capabilities, enabling selective deprotection during multi-step syntheses. The compound’s propyl ether side chain enhances solubility in organic solvents, addressing common challenges in peptide purification workflows. Industry reports highlight its growing adoption in ADC (antibody-drug conjugate) development, where controlled linker chemistry is paramount.

From an SEO perspective, trending queries such as "Fmoc-amino acid applications 2024" and "CAS 2349638-26-0 supplier" reflect market interest. Analytical techniques like HPLC and LC-MS are essential for verifying the purity of N-Fmoc-Homoser(O-propyl)-OH, with typical purity thresholds exceeding 98% for GMP-grade applications. Environmental considerations also drive innovation, as manufacturers explore green chemistry approaches to synthesize such derivatives with reduced waste.

The compound’s role in click chemistry and bioorthogonal reactions further expands its utility. For instance, its O-propyl group can serve as a handle for post-synthetic modifications, aligning with trends in modular therapeutics. Regulatory compliance is streamlined through proper documentation of CAS 2349638-26-0, ensuring traceability in pharmaceutical supply chains. As AI-driven molecular design accelerates, demand for structurally diverse Fmoc-protected residues is projected to rise 12% annually through 2026.

For laboratories seeking high-purity N-Fmoc-Homoser(O-propyl)-OH, key considerations include storage conditions (-20°C under inert gas) and compatibility with common coupling reagents like HBTU or PyBOP. Recent patent filings emphasize its use in peptide-based vaccines, particularly for oncological targets. The compound’s chiral purity (>99% ee) also makes it valuable for asymmetric catalysis studies, a hot topic in academic research forums.

Emerging applications in neural tissue engineering leverage the compound’s ability to form hydrogel crosslinks, responding to searches like "peptide-modified biomaterials". Suppliers increasingly provide custom synthesis services for CAS 2349638-26-0 derivatives, catering to niche biotech startups. Quality control protocols typically involve NMR and FTIR spectroscopy, with spectral data available in major chemical databases.

In conclusion, N-Fmoc-Homoser(O-propyl)-OH represents a versatile tool at the intersection of chemical biology and material science. Its CAS No. 2349638-26-0 serves as a universal identifier for procurement and safety documentation. As the peptide therapeutics market surpasses $50 billion, this compound’s strategic importance in R&D pipelines continues to grow, supported by advancements in automated synthesis platforms and computational modeling.